Cas no 2248272-15-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1H-indazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1H-indazole-3-carboxylate
• CAS No: 2248272-15-1
• MF: C₁₇H₁₁N₃O₅
• MW: 337.286343812943
• CID: 5974739
• PubChem ID: 165719534
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1H-indazole-3-carboxylate
• EN300-6518289
• 2248272-15-1

• Inchi： 1S/C17H11N3O5/c1-24-9-6-7-13-12(8-9)14(19-18-13)17(23)25-20-15(21)10-4-2-3-5-11(10)16(20)22/h2-8H,1H3,(H,18,19)
• InChI Key： DUAUVLUYSKNJHW-UHFFFAOYSA-N
• SMILES： O(C(C1C2C=C(C=CC=2NN=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.06987046g/mol
• Monoisotopic Mass: 337.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1H-indazole-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1H-indazole-3-carboxylate (CAS No. 2248272-15-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1H-indazole-3-carboxylate (CAS No. 2248272-15-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a 1,3-dioxo-2,3-dihydro-1H-isoindole moiety with a 5-methoxy-1H-indazole-3-carboxylate group, making it a subject of interest for drug discovery and development. Researchers are particularly drawn to its potential applications in targeting specific enzymatic pathways, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1H-indazole-3-carboxylate has surged due to their versatility in medicinal chemistry. The 5-methoxy-1H-indazole fragment is known for its role in modulating kinase activity, while the 1,3-dioxo-isoindoline component contributes to enhanced solubility and binding affinity. This dual functionality positions the compound as a promising candidate for further exploration in oncology and inflammation-related research.

The synthesis of CAS No. 2248272-15-1 involves multi-step organic reactions, including esterification and cyclization, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its molecular structure and ensuring batch consistency. Given the growing emphasis on green chemistry, researchers are also investigating eco-friendly synthetic routes to produce this compound sustainably.

From a commercial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1H-indazole-3-carboxylate is gaining traction in the contract research organization (CRO) market. Its applications span from high-throughput screening to structure-activity relationship (SAR) studies. The compound’s compatibility with automated synthesis platforms further enhances its appeal for industrial-scale production.

Emerging trends in AI-driven drug discovery have also spotlighted this molecule. Computational models predict its potential interactions with protein targets, such as PARP inhibitors and tyrosine kinases, aligning with current therapeutic hotspots. Researchers are leveraging machine learning to optimize its pharmacokinetic properties, addressing challenges like bioavailability and metabolic stability.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methoxy-1H-indazole-3-carboxylate represents a cutting-edge compound at the intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications, coupled with advancements in computational chemistry and sustainable synthesis, underscore its relevance in modern scientific endeavors. As the field evolves, this molecule is poised to play a pivotal role in addressing unmet medical needs.